Cas no 1681-17-0 (4-Acetyl-4-methylheptanedinitrile)

• Product Name: 4-Acetyl-4-methylheptanedinitrile
• CAS No: 1681-17-0
• Molecular Formula: C₁₀H₁₄N₂O
• Molecular Weight: 178.23096
• CID: 83888
• PubChem ID: 15515

4-Acetyl-4-methylheptanedinitrile Properties

Names and Identifiers

• 4-Acetyl-4-methylheptanedinitrile
• 3-Acetyl-3-methylpentanedicarbonitrile
• 4-Acetyl-4-methylpimelonitrile
• 2CN
• 3-Acetyl-3-methyl-pentan-1,5-dicarbonitril
• 4-Acetyl-4-methyl-heptandinitril
• 4-acetyl-4-methyl-heptanedinitrile
• 4-Methyl-4-acetyl-pimelinsaeure-dinitril
• HEPTANEDINITRILE,4-ACETYL-4-METHYL
• RARECHEM AQ A3 0172
• 4-acetyl-4-methyl-heptanedinitril
• 3-ACETYL-1,5-DICYANO-3-METHYLPENTANE
• 3-ACETYL-3-METHYLPENTANE-1,5-DICARBONITRILE
• A810939
• 2,2-Bis(.beta.-cyanoethyl)-3-butanone
• 1681-17-0
• WLN: NC2X1&V1&2CN
• XWNSFEAWWGGSKJ-UHFFFAOYSA-N
• 4-03-00-01855 (Beilstein Handbook Reference)
• DTXSID4075116
• NSC-404930
• Potassiumbromate
• 3,3-Bis(2-cyanoethyl)-2-butanon
• NSC404930
• NSC 2767
• HEPTANEDINITRILE, 4-ACETYL-4-METHYL-
• AI3-13063
• NSC 404930
• SCHEMBL11561721
• NSC-2767
• NSC2767
• UNII-4Q44E9MB5R
• 2,2-Bis(beta-cyanoethyl)-3-butanone
• 4Q44E9MB5R
• FT-0617399
• BRN 1769600
• AKOS022181701
• gamma-Acetyl-gamma-methylpimelonitrile

• MDL： MFCD00052863
• InChIKey： XWNSFEAWWGGSKJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14N2O/c1-9(13)10(2,5-3-7-11)6-4-8-12/h3-6H2,1-2H3
• SMILES： CC(=O)C(C)(CCC#N)CCC#N

Computed Properties

• Exact Mass: 178.11100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 178.111
• Heavy Atom Count: 13
• Complexity: 256
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 64.6A^2

Experimental Properties

• LogP: 2.18926
• PSA: 64.65000
• Refractive Index: 1.455
• Boiling Point: 381.3°Cat760mmHg
• Melting Point: 66-67°C
• Flash Point: 184.4°C
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 1.003

4-Acetyl-4-methylheptanedinitrile Security Information

• Safety Term：6.1
• Safety Instruction： S22-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Hazardous Material transportation number：3276
• PackingGroup：III
• Risk Phrases： 20/21/22
• HazardClass：6.1

4-Acetyl-4-methylheptanedinitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%